![molecular formula C12H18ClNO2 B1520299 [3,4-Dimethoxy-5-(prop-2-en-1-yl)phenyl]methanamine hydrochloride CAS No. 1221723-45-0](/img/structure/B1520299.png)
[3,4-Dimethoxy-5-(prop-2-en-1-yl)phenyl]methanamine hydrochloride
Overview
Description
“[3,4-Dimethoxy-5-(prop-2-en-1-yl)phenyl]methanamine hydrochloride” is a chemical compound with the CAS number 1221723-45-0 . The molecular formula of this compound is C12H18ClNO2 and it has a molecular weight of 243.73 .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenyl ring substituted with two methoxy groups and a prop-2-en-1-yl group . The exact spatial arrangement of these groups would depend on the specific synthesis method used.Scientific Research Applications
Pharmacological Research
The compound has been explored in the context of neurokinin-1 receptor antagonism, where it was found to have high affinity and oral activity, with potential implications for treating conditions like emesis and depression. This is illustrated by the development of a water-soluble neurokinin-1 receptor antagonist with a long central duration of action (Harrison et al., 2001).
Chemical Synthesis and Characterization
The compound's utility extends to chemical synthesis, where it serves as a precursor or component in various chemical reactions. For instance, it has been involved in the study of hydrolysis and extraction from soils, indicating its relevance in environmental chemistry and fungicide research (Rosales-Conrado, 2009).
Photocytotoxicity and Cellular Imaging
Iron(III) complexes incorporating phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine demonstrated potent photocytotoxicity in red light, highlighting their potential for therapeutic applications in cancer treatment and cellular imaging (Basu et al., 2014).
Biased Agonism in Serotonin Receptors
Novel derivatives have been designed as "biased agonists" of serotonin 5-HT1A receptors, demonstrating the compound's significance in neuropsychopharmacology, particularly for developing antidepressants with novel mechanisms of action (Sniecikowska et al., 2019).
properties
IUPAC Name |
(3,4-dimethoxy-5-prop-2-enylphenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2.ClH/c1-4-5-10-6-9(8-13)7-11(14-2)12(10)15-3;/h4,6-7H,1,5,8,13H2,2-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLIIOOXCSBTQGQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)CC=C)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[3,4-Dimethoxy-5-(prop-2-en-1-yl)phenyl]methanamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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